Z118332870

• CAS No.: 1223377-83-0
• Product Name: Z118332870
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.3584
• IUPAC Name: N-[2-(2-Fluorophenoxy)ethyl]-6,7-dimethoxy-4-quinazolinamine
• Standard InChI: InChI=1S/C18H18FN3O3/c1-23-16-9-12-14(10-17(16)24-2)21-11-22-18(12)20-7-8-25-15-6-4-3-5-13(15)19/h3-6,9-11H,7-8H2,1-2H3,(H,20,21,22)
• Standard InChIKey: SQUSZMTZUQQFKO-UHFFFAOYSA-N
• SMILES: COC1=CC2=NC=NC(NCCOC3=CC=CC=C3F)=C2C=C1OC
• Appearance: Solid powder
• Description: Z118332870 is a potent dual EGFR/BRD4 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Z118332870; Z-118332870; Z 118332870.
• Reference: 1: Allen BK, Mehta S, Ember SW, Schonbrunn E, Ayad N, Schürer SC. Large-Scale Computational Screening Identifies First in Class Multitarget Inhibitor of EGFR Kinase and BRD4. Sci Rep. 2015 Nov 24;5:16924. doi: 10.1038/srep16924. PubMed PMID: 26596901; PubMed Central PMCID: PMC4657038.
• Last Modified: Aug 20 2021